Cas no 2322-77-2 (Methoxygonadiene (>90%))

Methoxygonadiene (>90%) Properties

Names and Identifiers

• Methoxydienone
• 13-beta-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• (8r,9s,13s,14s)-13-ethyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-one
• D(-)-18-METHYL-3-METHOXY-ESTRA-2,5(10)-DIEN-17-ONE
• METHOXYDIENONE(13-BETA-ETHYL-3-METHOXYGONA-2,5(10)-DIEN-17-ONE)
• 18-Methylestra-2,5(10)-dien-3-ol-17-one-3-methy ether
• 3-Methoxy-18-methylestra-2,5(10)-dien-17-one
• Methoxygonadiene
• 13-beta-Ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• 13-ETHYL-3-METHOXY-GONA-2,5(10)-DIEN-17-ONE
• 13-ethyl-3-methoxy-gona-2,5(10)-diene-17-one
• Max LMG
• Trenbolone Enanthate
• 13β-Ethyl-d5-3-methoxy-2,5(10)-gonadien-17-one
• Levonorgestrel Impurity R (EP)
• Tren
• Trena
• PQMRKLSVUBRLLQ-XSYGEPLQSA-N
• 12AU99WIMP
• 13-.BETA.-ETHYL-3-METHOXYGONA-2,5(10)-DIEN-17-ONE
• DTXSID001045120
• DTXSID201036347
• (8R,9S,13S,14S)-13-ethyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one
• (+/-)-13-ethyl-3-methoxygona-2,5(10)-dien-17-one
• (1)-13-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• (3aS,3bR,9bS,11aS)-11a-ethyl-7-methoxy-1H,2H,3H,3aH,3bH,4H,5H,6H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 13-Ethyl-3-methoxy-gona-2,5(10)diene-17-one
• CAA32277
• Levonorgestrel Impurity R
• NS00083282
• 6236-40-4
• FD12060
• Q-102818
• SCHEMBL11506097
• MFCD08457893
• EINECS 228-351-7
• AS-13041
• Gona-2,5(10)-dien-17-one, 13-ethyl-3-methoxy-
• 13beta-ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• 13-ethyl-3-methoxygona-2,5(10)-dien-17-one
• AKOS015896292
• Methoxygonadiene (>90%)
• 2322-77-2
• BCP10781
• Q27251400
• LEVONORGESTREL IMPURITY R [EP IMPURITY]
• EINECS 219-034-4
• UNII-12AU99WIMP
• Gona-2,5(10)-dien-17-one, 13-ethyl-3-methoxy-; Levonorgestrel Imp. R; 13-Ethyl-3-methoxygona-2,5(10)-dien-17-one
• 13-Ethyl-3-methoxy-gona-2,5(10)-dien-17-one
• (8R,9S,13S,14S)-13-Ethyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one
• +Expand

• MDL： MFCD08457893
• InChIKey： PQMRKLSVUBRLLQ-XSYGEPLQSA-N
• Inchi： 1S/C20H28O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,16-18H,3-4,6-12H2,1-2H3/t16-,17-,18+,20+/m1/s1
• SMILES： CC[C@@]12CC[C@@H]3C4=C(CC[C@H]3[C@@H]2CCC1=O)CC(=CC4)OC

Computed Properties

• Exact Mass: 300.20893g/mol
• Surface Charge: 0
• XLogP3: 3.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 300.20893g/mol
• Monoisotopic Mass: 300.20893g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 22
• Complexity: 556
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.80260
• PSA: 26.30000
• Refractive Index: 1.551
• Boiling Point: 448ºC
• Melting Point: 190-200°C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 188.8ºC
• Color/Form: Powder
• Density: 1.09 g/cm3